BE“GHE Foundational & Exploratory

Check Availability & Pricing

Physical properties of N'-Benzyl-N,N-
dimethylethylenediamine (boiling point, density)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

N'-Benzyl-N,N-
Compound Name:
dimethylethylenediamine

Cat. No.: B085962

Technical Guide: Physical Properties of N'-
Benzyl-N,N-dimethylethylenediamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the key physical properties of N'-Benzyl-
N,N-dimethylethylenediamine, a compound relevant in various chemical synthesis studies.
The information is presented to support research and development activities where this
compound's physical characteristics are of importance.

Core Physical Properties

N'-Benzyl-N,N-dimethylethylenediamine is a clear, pale yellow liquid at room temperature[1]
[2]. Its primary identification and physical property data are summarized in the table below for
ease of reference and comparison.
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Property Value Conditions
Boiling Point 122-124 °C at 11 mmHg[1][2][3]
Density 0.922 g/mL at 25 °C[1][2][3]
Molecular Formula Ci11HisN2

Molecular Weight 178.27 g/mol [1][2]

CAS Number 103-55-9[1][2][3]

Refractive Index n20/D 1.509[2][3]

Experimental Protocols

The cited physical properties are literature values, indicating they are derived from
experimental measurements. While the specific, detailed experimental protocols for these exact
values are not provided in the source materials, the determination of boiling point and density
for a liquid organic compound like N'-Benzyl-N,N-dimethylethylenediamine typically follows
established laboratory procedures.

Determination of Boiling Point (Reduced Pressure)

The boiling point is provided at a reduced pressure (11 mmHg), which is a common practice for
compounds that may decompose at their atmospheric boiling point. A general protocol for this
measurement involves:

o Apparatus Setup: A distillation apparatus is assembled, including a boiling flask, a
condenser, a receiving flask, and a connection to a vacuum pump. A manometer is included
in the system to accurately measure the pressure.

o Sample Preparation: A small volume of N'-Benzyl-N,N-dimethylethylenediamine is placed
in the boiling flask, along with boiling chips to ensure smooth boiling.

o Pressure Reduction: The system is evacuated to the desired pressure (in this case, 11
mmHg) using the vacuum pump. The pressure is monitored with the manometer.
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e Heating: The boiling flask is gently heated. The temperature of the vapor is monitored with a
thermometer placed at the vapor outlet to the condenser.

o Measurement: The temperature at which the liquid boils and a steady stream of distillate is
collected is recorded as the boiling point at that specific pressure.

Determination of Density

The density of a liquid is its mass per unit volume. A common and straightforward method for its
determination is using a pycnometer or a density meter.

e Pycnometer Method:

o The mass of a clean, dry pycnometer (a flask with a specific, known volume) is accurately
measured.

o The pycnometer is filled with the sample liquid (N'-Benzyl-N,N-
dimethylethylenediamine), ensuring no air bubbles are present.

o The filled pycnometer is placed in a thermostat-controlled water bath to bring it to the
desired temperature (in this case, 25 °C).

o The mass of the pycnometer filled with the liquid is then measured.

o The density is calculated by dividing the mass of the liquid (mass of filled pycnometer
minus mass of empty pycnometer) by the known volume of the pycnometer.

Logical Workflow for Physical Property
Determination

The following diagram illustrates a generalized workflow for the characterization of the physical
properties of a chemical compound.
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Compound Synthesis & Purification
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Caption: Workflow for Chemical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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